Cas no 941913-93-5 (4,7-dimethoxy-2-4-(1,2-oxazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole)

4,7-Dimethoxy-2-[4-(1,2-oxazole-5-carbonyl)piperazin-1-yl]-1,3-benzothiazole is a heterocyclic compound featuring a benzothiazole core substituted with dimethoxy groups and a piperazine-linked oxazole carbonyl moiety. This structure imparts unique physicochemical properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The presence of both electron-donating methoxy groups and the polar oxazole-piperazine moiety enhances solubility and bioavailability, while the benzothiazole scaffold contributes to its potential as a pharmacophore in targeting diverse biological pathways. Its well-defined synthetic route allows for high purity and scalability, supporting its use in research and development of novel therapeutic agents, particularly in CNS and antimicrobial applications.
4,7-dimethoxy-2-4-(1,2-oxazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole structure
941913-93-5 structure
Product Name:4,7-dimethoxy-2-4-(1,2-oxazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole
CAS No:941913-93-5
MF:C17H18N4O4S
MW:374.414222240448
CID:5499512
Update Time:2025-05-21

4,7-dimethoxy-2-4-(1,2-oxazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

    • [4-(4,7-dimethoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-(1,2-oxazol-5-yl)methanone
    • 4,7-dimethoxy-2-4-(1,2-oxazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole
    • Inchi: 1S/C17H18N4O4S/c1-23-11-3-4-12(24-2)15-14(11)19-17(26-15)21-9-7-20(8-10-21)16(22)13-5-6-18-25-13/h3-6H,7-10H2,1-2H3
    • InChI Key: WJGUNVQFAYAQQM-UHFFFAOYSA-N
    • SMILES: C(N1CCN(C2=NC3=C(OC)C=CC(OC)=C3S2)CC1)(C1ON=CC=1)=O

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Additional information on 4,7-dimethoxy-2-4-(1,2-oxazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole

4,7-Dimethoxy-2-[4-(1,2-Oxazole-5-carbonyl)piperazin-1-yl]-1,3-benzothiazole: A Comprehensive Overview

The compound CAS No. 941913-93-5, also known as 4,7-dimethoxy-2-[4-(1,2-oxazole-5-carbonyl)piperazin-1-yl]-1,3-benzothiazole, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the properties, synthesis, and applications of this compound, backed by the latest research findings.

The molecular structure of 4,7-dimethoxy-2-[4-(1,2-oxazole-5-carbonyl)piperazin-1-yl]-1,3-benzothiazole is characterized by a benzothiazole core with methoxy substituents at positions 4 and 7. The piperazine ring is connected via a carbonyl group to the oxazole moiety, creating a complex yet stable framework. This structure not only enhances the compound's stability but also contributes to its diverse reactivity and bioavailability.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery. The presence of oxazole and piperazine groups in the molecule has been shown to enhance its pharmacokinetic properties, making it a potential candidate for therapeutic applications. Researchers have explored its role in inhibiting various enzymes and receptors, which could pave the way for novel treatments in oncology and neurodegenerative diseases.

The synthesis of CAS No. 941913-93-5 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzothiazole core through cyclization reactions and the subsequent introduction of functional groups to achieve the desired connectivity. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

In terms of biological activity, this compound has demonstrated potent anti-inflammatory and antioxidant properties. Preclinical studies have shown that it can effectively scavenge free radicals and inhibit pro-inflammatory cytokines, suggesting its potential use in treating chronic inflammatory conditions such as arthritis and cardiovascular diseases.

Moreover, the compound's interaction with cellular signaling pathways has been extensively studied. It has been found to modulate key kinases involved in cell proliferation and apoptosis, making it a promising lead compound for anticancer drug development. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to further explore its therapeutic potential.

In conclusion, 4,7-dimethoxy-2-[4-(1,2-oxazole-5-carbonyl)piperazin-1-yl]-1,3-benzothiazole represents a significant advancement in heterocyclic chemistry. Its unique structure, coupled with promising biological activities, positions it as a valuable asset in both academic research and industrial applications. As research continues to uncover its full potential, this compound is poised to make a substantial impact on the field of medicinal chemistry.

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